2-Fluoro-5-(trideuteriomethyl)benzaldehyde
Overview
Description
2-Fluoro-5-(trideuteriomethyl)benzaldehyde is a chemical compound that is widely used in scientific research. It is a fluorinated aldehyde that has been shown to have a variety of interesting properties, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 2-Fluoro-5-(trideuteriomethyl)benzaldehyde is not fully understood, but it is believed to be due to its ability to interact with certain enzymes and proteins in the body. It has been shown to inhibit the activity of certain enzymes, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Fluoro-5-(trideuteriomethyl)benzaldehyde are still being studied. However, it has been shown to have a variety of interesting properties, such as its ability to inhibit the activity of certain enzymes and to act as a tracer in NMR spectroscopy.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Fluoro-5-(trideuteriomethyl)benzaldehyde in lab experiments include its ability to act as a tracer in NMR spectroscopy and its usefulness in the synthesis of other compounds. However, there are also some limitations to its use, such as its complex synthesis process and its potential toxicity.
Future Directions
There are many potential future directions for research involving 2-Fluoro-5-(trideuteriomethyl)benzaldehyde. Some possible areas of interest include its use in the development of new pharmaceuticals and agrochemicals, its potential as a tool for studying enzyme activity, and its potential as a tracer in other imaging techniques. Further research is needed to fully understand the properties and potential uses of this compound.
Synthesis Methods
The synthesis of 2-Fluoro-5-(trideuteriomethyl)benzaldehyde is a complex process that involves several steps. The most common method for synthesizing this compound is through a reaction between 2-fluoro-5-(trideuteriomethyl)benzyl alcohol and a suitable oxidizing agent, such as manganese dioxide or potassium permanganate.
Scientific Research Applications
2-Fluoro-5-(trideuteriomethyl)benzaldehyde has been used in a wide range of scientific research applications. One of its most common uses is as a tracer in nuclear magnetic resonance (NMR) spectroscopy. It is also used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.
properties
IUPAC Name |
2-fluoro-5-(trideuteriomethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO/c1-6-2-3-8(9)7(4-6)5-10/h2-5H,1H3/i1D3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAWILFXCNRBMDF-FIBGUPNXSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C1=CC(=C(C=C1)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-5-(2H3)methylbenzaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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